Cas no 246155-31-7 (Benzyl (2-methylpent-4-EN-2-YL)carbamate)

• Product Name: Benzyl (2-methylpent-4-EN-2-YL)carbamate
• CAS No: 246155-31-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 4936696
• Update Time: 2025-10-05

Benzyl (2-methylpent-4-EN-2-YL)carbamate Chemical and Physical Properties

Names and Identifiers

• BENZYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE
• benzyl N-(2-methylpent-4-en-2-yl)carbamate
• Benzyl (2-methylpent-4-EN-2-YL)carbamate

• Inchi： 1S/C14H19NO2/c1-4-10-14(2,3)15-13(16)17-11-12-8-6-5-7-9-12/h4-9H,1,10-11H2,2-3H3,(H,15,16)
• InChI Key： BDGPDNODQBAFJK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)(C)CC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 255
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3

Additional information on Benzyl (2-methylpent-4-EN-2-YL)carbamate

Benzyl (2-methylpent-4-EN-2-YL)carbamate: A Comprehensive Overview

Benzyl (2-methylpent-4-en-2-yl)carbamate, with the CAS number 246155-31-7, is a compound of significant interest in the fields of organic chemistry and material science. This compound is characterized by its unique structure, which combines a benzyl group with a carbamate functional group. The presence of the 2-methylpent-4-en-2-yl moiety adds complexity to its molecular architecture, making it a subject of study for researchers exploring novel materials and chemical reactions.

Recent studies have highlighted the potential of benzyl (2-methylpent-4-en-2-yl)carbamate in various applications. For instance, researchers have investigated its role in polymer synthesis, where its ability to form stable bonds under specific conditions has been exploited. This has led to the development of new materials with enhanced mechanical properties and thermal stability. Additionally, the compound has shown promise in drug delivery systems, where its biocompatibility and controlled release capabilities are being explored.

The synthesis of benzyl (2-methylpent-4-en-2-yl)carbamate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production. The use of green chemistry principles in its synthesis has also been a focus area, with researchers seeking to minimize environmental impact while maintaining efficiency.

From a structural perspective, benzyl (2-methylpent-4-en-2-yl)carbamate exhibits interesting electronic properties due to the conjugation between the benzene ring and the carbamate group. This conjugation not only influences its optical properties but also plays a role in its reactivity under different chemical conditions. Recent spectroscopic studies have provided deeper insights into these properties, paving the way for new applications in optoelectronics and sensing technologies.

In terms of toxicity and environmental impact, benzyl (2-methylpent-4-en-2-yl)carbamate has been subjected to rigorous testing. Initial findings suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its use in environmentally friendly applications. However, further long-term studies are required to fully understand its ecological footprint and ensure sustainable use.

The versatility of benzyl (2-methylpent-4-en-2-yl)carbamate extends to its potential in pharmaceuticals. Its ability to act as a prodrug carrier has been explored, with promising results in targeted drug delivery systems. This application leverages the compound's stability and controlled degradation properties, making it an attractive option for delivering therapeutic agents with minimal side effects.

Looking ahead, the continued exploration of benzyl (2-methylpent-4-en-2-yl)carbamate is expected to yield further breakthroughs in various scientific domains. Its unique combination of structural features and functional properties positions it as a valuable tool for addressing current challenges in materials science, medicine, and environmental sustainability.